Cas no 2228770-85-0 (methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228770-85-0
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 6242902
• PubChem ID: 165785909
• Update Time: 2025-10-30

methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1896785
• methyl 5-(1-{[(tert-butoxy)carbonyl](methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate
• 2228770-85-0

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(20)17(5)12(9-18)10-7-8-11(16(10)4)13(19)21-6/h7-9,12H,1-6H3
• InChI Key： WQZDJQHERGHTAR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1=CC=C(C(=O)OC)N1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Additional information on methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228770-85-0): A Comprehensive Overview

Methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228770-85-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrole and features a tert-butoxycarbonyl (Boc) protecting group, which plays a crucial role in its stability and reactivity. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound.

The chemical structure of methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate is characterized by a pyrrole ring substituted with a methyl group at the 1-position and a carboxylate ester at the 2-position. The key functional group is the 1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl moiety, which introduces additional complexity and functionality to the molecule. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the amino functionality, allowing for selective reactions and controlled deprotection steps in synthetic pathways.

The synthesis of methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate typically involves multiple steps, including the formation of the pyrrole ring, introduction of the methyl and carboxylate groups, and the attachment of the Boc-protected amino acid derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method that significantly reduced reaction times and improved yields.

In terms of biological activity, methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate has shown promising results in various assays. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, preliminary studies have indicated potential anti-cancer effects through mechanisms such as inducing apoptosis in cancer cells and inhibiting angiogenesis.

The potential applications of methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate are diverse and span multiple therapeutic areas. In drug discovery and development, this compound serves as a valuable lead molecule for designing novel drugs targeting inflammatory diseases and cancer. Its unique chemical structure also makes it an attractive candidate for use in combinatorial chemistry libraries, where it can be modified to generate a wide range of derivatives with optimized pharmacological properties.

From a safety perspective, methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate has been evaluated for its toxicity and pharmacokinetic properties. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and has favorable pharmacokinetic profiles, making it suitable for further clinical evaluation. Ongoing clinical trials are currently assessing its safety and efficacy in human subjects.

In conclusion, methyl 5-(1-{(tert-butoxy)carbonyl(methyl)amino}-2-oxoethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228770-85-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, biological activity, and safety profile make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, we can expect to see more exciting developments in the coming years.